Cas no 230301-73-2 (tert-butyl 6,7-dihydrothieno3,2-cpyridine-5(4H)-carboxylate)

• Product Name: tert-butyl 6,7-dihydrothieno3,2-cpyridine-5(4H)-carboxylate
• CAS No: 230301-73-2
• MF: C₁₂H₁₇NO₂S
• MW: 239.33388209343
• MDL: MFCD11518948
• CID: 245255
• PubChem ID: 18377286
• Update Time: 2025-04-19

tert-butyl 6,7-dihydrothieno3,2-cpyridine-5(4H)-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 6,7-dihydrothieno[3,2-c]pyridine-5(4H)-carboxylate
• 6,7-Dihydro-4H-thieno[3,2-c]pyridine-5-carboxylic acid tert-butyl ester
• tert-butyl 6,7-dihydro-4H-thieno[3,2-c]pyridine-5-carboxylate
• tert-Butyl 6,7-dihydrothieno[3,2-c]pyridin-5(4H)-carboxylate
• tert-Butyl 6,7-dihydrothieno-[3,2-c]pyridine-5(4H)-carboxylate
• Thieno[3,2-c]pyridine-5(4H)-carboxylic acid, 6,7-dihydro-, 1,1-dimethylethyl ester
• 5-t-butoxycarbonyl-4,5,6,7-tetrahydro-thieno[3,2-c]pyridine
• 5-t-butyloxycarbonyl-4,5,6,7-tetrahydrothieno[3,2-c]pyridine
• 6,7-dihydro-4H-thieno[3,2-c]pyridine-5-carboxylic acid tert-butyl
• AG-E-66742
• AGN-PC-01V7IN
• ANW-49433
• CTK4F0734
• N-Boc-4,5,6,7-tetrahydrothieno[3,2-c]pyridine
• PubChem15508
• SureCN1015935
• tert-butyl 4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carboxylate
• DGYXRUYCQAYVDM-UHFFFAOYSA-N
• CT0239
• VP13602
• RP28376
• 5-Boc-4,5,6,7-tetrahydrothieno[3,2-c]pyridine
• DTXSID20593267
• 2-Methyl-2-propanyl 6,7-dihydrothieno[3,2-c]pyridine-5(4H)-carboxylate
• SCHEMBL1015935
• MFCD11518948
• A816511
• J-524752
• 230301-73-2
• TERT-BUTYL6,7-DIHYDROTHIENO[3,2-C]PYRIDINE-5(4H)-CARBOXYLATE
• SY107599
• F2145-0683
• Z1157674673
• AKOS013099596
• FT-0646046
• DS-0606
• EN300-237524
• CS-0095203
• tert-butyl 4H,6H,7H-thieno[3,2-c]pyridine-5-carboxylate
• tert-butyl 6,7-dihydrothieno3,2-cpyridine-5(4H)-carboxylate

• MDL： MFCD11518948
• Inchi： 1S/C12H17NO2S/c1-12(2,3)15-11(14)13-6-4-10-9(8-13)5-7-16-10/h5,7H,4,6,8H2,1-3H3
• InChI Key： DGYXRUYCQAYVDM-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1CCN(C(=O)OC(C)(C)C)C2

Computed Properties

• Exact Mass: 239.09800
• Monoisotopic Mass: 239.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.8
• XLogP3: 2.4

Experimental Properties

• Density: 1.173
• Boiling Point: 339.1 °C at 760 mmHg
• Flash Point: 339.1 °C at 760 mmHg
• Refractive Index: 1.552
• PSA: 57.78000
• LogP: 2.97920